Cas no 2432-77-1 (S-Methyl thiohexanoate)

S-Methyl thiohexanoate (CAS 20756-86-9) is a sulfur-containing ester with the molecular formula C7H14OS. This compound is characterized by its distinctive thioester functional group, which imparts reactivity useful in organic synthesis and flavor/fragrance applications. Its key advantages include a high purity grade (>98%), consistent batch-to-batch quality, and stability under standard storage conditions. The thioester linkage enhances its utility as a building block for sulfur-modified compounds in pharmaceuticals and agrochemicals. Its moderate volatility and fruity, cheesy odor profile make it suitable for controlled flavor formulations. The product is typically supplied as a clear, colorless to pale yellow liquid with minimal impurities, ensuring reliable performance in specialized chemical processes.
S-Methyl thiohexanoate structure
S-Methyl thiohexanoate structure
Product Name:S-Methyl thiohexanoate
CAS No:2432-77-1
MF:C7H14OS
MW:146.250461101532
MDL:MFCD03426527
CID:42947
Update Time:2025-05-22

S-Methyl thiohexanoate Chemical and Physical Properties

Names and Identifiers

    • S-Methyl thiohexanoate
    • FEMA 3862
    • Hexanethioic acid S-methyl ester
    • METHANETHIOL CAPROATE
    • METHYL THIOHEXANOATE
    • Methyl-thiohexanoat
    • S-Methyl hexanethioate
    • sulfanylmethyl thiohexanoate
    • S-Methylhexanethioate
    • MDL: MFCD03426527
    • Inchi: 1S/C7H14OS/c1-3-4-5-6-7(8)9-2/h3-6H2,1-2H3
    • InChI Key: AKGAHYLJHAOPKQ-UHFFFAOYSA-N
    • SMILES: CCCCCC(SC)=O

Computed Properties

  • Exact Mass: 146.07700
  • Monoisotopic Mass: 146.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 81
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4A^2

Experimental Properties

  • Density: 0.942
  • Boiling Point: 187.2°Cat760mmHg
  • Flash Point: 60.5°C
  • Refractive Index: 1.46
  • PSA: 42.37000
  • LogP: 2.45630
  • FEMA: 3862

S-Methyl thiohexanoate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

S-Methyl thiohexanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
CDS010601-500MG
methyl thiohexanoate
2432-77-1
500mg
¥855.75 2023-11-09
TRC
S237645-2.5g
S-Methyl thiohexanoate
2432-77-1
2.5g
$ 145.00 2022-06-03
TRC
S237645-5g
S-Methyl thiohexanoate
2432-77-1
5g
$ 260.00 2022-06-03
TRC
S237645-10g
S-Methyl thiohexanoate
2432-77-1
10g
$ 415.00 2022-06-03

S-Methyl thiohexanoate Related Literature

Additional information on S-Methyl thiohexanoate

S-Methyl Thiohexanoate: A Comprehensive Overview

S-Methyl thiohexanoate, identified by the CAS number 2432-77-1, is a compound of significant interest in various scientific and industrial applications. This compound, also known as methyl thiohexanoate, belongs to the class of thioesters and is characterized by its unique chemical structure, which includes a sulfur atom in the ester functional group. The compound has been extensively studied for its potential in fields such as biochemistry, pharmacology, and materials science.

The chemical structure of S-methyl thiohexanoate consists of a six-carbon chain with a sulfur atom attached to the oxygen in the ester group. This structure imparts unique properties to the compound, including its ability to participate in various biochemical reactions. Recent studies have highlighted the role of methyl thiohexanoate in lipid metabolism and its potential as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in the production of biofuels and biodegradable plastics, making it a valuable compound in sustainable chemistry.

In terms of synthesis, S-methyl thiohexanoate can be produced through various methods, including enzymatic catalysis and chemical synthesis. One of the most promising approaches involves the use of recombinant enzymes, which offer high specificity and efficiency in producing this compound. Recent advancements in metabolic engineering have enabled the production of methyl thiohexanoate at an industrial scale, further enhancing its applicability in diverse industries.

The applications of S-methyl thiohexanoate are vast and continue to expand with ongoing research. In agriculture, it has been investigated for its potential as a biopesticide due to its ability to disrupt insect hormone signaling pathways. Additionally, it has shown promise in the pharmaceutical industry as a component in drug delivery systems, where its biocompatibility and controlled release properties are highly valued.

Recent studies have also explored the environmental impact of methyl thiohexanoate. Researchers have found that it is biodegradable under aerobic conditions, making it an eco-friendly alternative to traditional chemicals. Furthermore, its ability to degrade into non-toxic byproducts has positioned it as a sustainable choice for various industrial applications.

In conclusion, S-methyl thiohexanoate (CAS No. 2432-77-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and biocompatibility make it an attractive candidate for innovative solutions in sustainable chemistry and biotechnology. As research continues to uncover new uses for this compound, its role in advancing scientific and industrial frontiers is expected to grow significantly.

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